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Compound of Interest

Compound Name: Methoxymethyl acetate

Cat. No.: B1615274

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the biodegradability and environmental fate of
methoxymethyl acetate is limited in publicly available literature. This guide summarizes
available information and utilizes data from the structurally similar compound, 1-methoxy-2-
propyl acetate (also known as propylene glycol monomethyl ether acetate, PGMEA), as a
surrogate to provide a comprehensive overview. The use of surrogate data is a common
practice in environmental risk assessment when compound-specific information is unavailable,
but the inherent uncertainties should be considered.

Introduction

Methoxymethyl acetate is a solvent with potential applications in various industries, including
pharmaceuticals and chemical synthesis. Understanding its environmental persistence and
degradation pathways is crucial for conducting thorough environmental risk assessments and
ensuring responsible chemical stewardship. This technical guide provides an in-depth analysis
of the biodegradability and environmental fate of methoxymethyl acetate, drawing upon data
from its close structural analog, 1-methoxy-2-propyl acetate (PGMEA), to fill existing data gaps.

Physicochemical Properties

The environmental distribution and behavior of a chemical are largely governed by its
physicochemical properties. As direct data for methoxymethyl acetate is scarce, the
properties of PGMEA are presented here as a reasonable estimate.
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Value (for 1-methoxy-2-
Property Reference
propyl acetate)

Molecular Formula C6H1203 [1]
Molecular Weight 132.16 g/mol [1]
Water Solubility 1.98 x 10”5 mg/L at 25 °C [1]
Vapor Pressure 3.92 mm Hg at 25 °C [1]
Log K_ow_ (Octanol-Water

iy . 0.56 [2]
Partition Coefficient)
Henry's Law Constant 3.4 x 10"-6 atm-m3/mol [1]

Biodegradability

The biodegradability of a substance is a key indicator of its persistence in the environment.
"Ready biodegradability" tests, such as those outlined in the OECD 301 series, are used to
assess the potential for rapid and ultimate degradation in an aerobic environment.

Based on data for the surrogate compound PGMEA, methoxymethyl acetate is expected to
be readily biodegradable.

L Surrogate .
Test Guideline Result Duration Reference
Compound
OECD 301F 1-Methoxy-2-
(Manometric propyl acetate 99% degradation 28 days [3]
Respirometry) (PGMEA)
1-Methoxy-2- )
OECD 301C 87% degradation
propyl acetate 28 days [3]
(MITI Test I) (by BOD)
(PGMEA)

Experimental Protocol: OECD Test Guideline 301F
(Manometric Respirometry)
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This test method evaluates the biodegradability of a chemical substance by measuring the

amount of oxygen consumed by microorganisms during its degradation.

Diagram: Experimental Workflow for OECD 301F
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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